Cas no 65726-46-7 ((2-Methyl-1,3-dithiolan-2-yl)acetaldehyde)

• Product Name: (2-Methyl-1,3-dithiolan-2-yl)acetaldehyde
• CAS No: 65726-46-7
• MF: C₆H₁₀OS₂
• MW: 162.272999286652
• CID: 2794459
• PubChem ID: 15139189
• Update Time: 2025-04-21

(2-Methyl-1,3-dithiolan-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID90568907
• 65726-46-7
• (2-Methyl-1,3-dithiolan-2-yl)acetaldehyde

• Inchi： 1S/C6H10OS2/c1-6(2-3-7)8-4-5-9-6/h3H,2,4-5H2,1H3
• InChI Key： BDXURHBSIJAKPZ-UHFFFAOYSA-N
• SMILES： S1CCSC1(C)CC=O

Computed Properties

• Exact Mass: 162.01730729Da
• Monoisotopic Mass: 162.01730729Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.7Ų